tert-butyl 2-(3H-imidazo[4,5-b]pyridin-2-yl)ethylcarbamate

• IUPAC Name: tert-butyl N-[2-(1H-imidazo[4,5-b]pyridin-2-yl)ethyl]carbamate
• InChI: InChI=1S/C13H18N4O2/c1-13(2,3)19-12(18)15-8-6-10-16-9-5-4-7-14-11(9)17-10/h4-5,7H,6,8H2,1-3H3,(H,15,18)(H,14,16,17)
• InChI Key: YCYWUTFHHVXNFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCC1=NC2=C(N1)C=CC=N2
• Molecular Formula: C13H18N4O2
• Molecular Weight: 262.31 g/mol

Description

Imidazo[4,5-b]pyridine derivatives are known to play a crucial role in numerous disease conditions. They have been found to have a broad spectrum of biological activity profiles, which strongly depend on the substitution pattern. They have been used in various drugs and have shown potential in cancer therapy.

Synthesis Analysis

Imidazo[4,5-b]pyridine derivatives have been synthesized and subjected to activity assessment in vitro and in vivo. A new series of imidazo[4,5-c]pyridin-2-one derivatives were designed and synthesized as Src family kinase inhibitors.

Molecular Structure Analysis

The structural resemblance between the fused imidazo[4,5-b]pyridine heterocyclic ring system and purines has prompted biological investigations. They consist of an imidazole ring fused with a pyridine moiety.

Chemical Reactions Analysis

Imidazo[4,5-b]pyridine derivatives have been synthesized using various catalysts. They have been developed mostly on the basis of metal-catalyzed reactions and functionalizations.

Scientific Research Applications

• Pharmacological Potential

  • Field : Medicinal Chemistry
  • Application : Imidazo[4,5-b]pyridine derivatives have been found to have a wide range of pharmacological potential. They play a crucial role in numerous disease conditions.
  • Methods : The discovery of their bioactivity as GABA A receptor positive allosteric modulators divulged their medicinal potential. Proton pump inhibitors, aromatase inhibitors, and NSAIDs were also found in this chemical group.
  • Results : Imidazopyridines have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

• Synthesis and Therapeutic Potential

  • Field : Organic Chemistry
  • Application : Imidazole containing compounds, including those with the imidazo[4,5-b]pyridine structure, have been synthesized for their therapeutic potential.
  • Methods : Various synthetic routes have been developed for imidazole and their derived products.
  • Results : The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.